N-(4-nitrophenyl)-2-((2-oxo-1-(thiophen-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-nitrophenyl)-2-[[2-oxo-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H18N4O4S2/c25-18(21-13-6-8-14(9-7-13)24(27)28)12-30-19-16-4-1-5-17(16)23(20(26)22-19)11-15-3-2-10-29-15/h2-3,6-10H,1,4-5,11-12H2,(H,21,25)
• InChI Key: LVKZAYAOPRDALR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])CC4=CC=CS4
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol

Description

N-(4-nitrophenyl)-2-((2-oxo-1-(thiophen-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N4O4S2 and its molecular weight is 442.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Characterization

• Salian, Narayana, and Sarojini (2017) conducted a study on the synthesis and spectroscopic characterization of a similar compound. They synthesized N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide and performed cyclization evidenced by FT-IR, NMR, and LCMS data (Salian, Narayana, & Sarojini, 2017).

Anticancer Activity

• A related study by Evren et al. (2019) on 5-methyl-4-phenyl thiazole derivatives, including those similar to the compound , demonstrated anticancer activity. These compounds were synthesized and investigated for their antitumor activities against human lung adenocarcinoma cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antibacterial Activity

• Kumari et al. (2017) synthesized novel derivatives, including those similar to the compound , and found significant antibacterial activity against various bacteria. The most potent compound showed effectiveness against E. coli, K. pneumonia, and B. subtilis (Kumari, Triloknadh, Harikrishna, Vijjulatha, & Rao, 2017).

Spectral, Thermal, and Antimicrobial Studies

• A study by El-Shwiniy, Shehab, and Zordok (2020) on bivalent manganese complexes of pyrano[2,3-d]pyrimidine derivatives, closely related to the compound of interest, showed spectral, thermal, DFT calculations, along with anticancer and antimicrobial studies. These complexes showed increased antibacterial and antifungal profiles compared to free ligands (El-Shwiniy, Shehab, & Zordok, 2020).

Electrochromic Device Application

• Variş et al. (2006) synthesized a mixture of isomers closely related to the compound , which were used in the production of soluble polymers suitable for electrochromic devices. The polymers exhibited properties indicative of suitability for these applications (Variş, Ak, Tanyeli, Akhmedov, & Toppare, 2006).

Antimicrobial Agents

• Bondock et al. (2008) synthesized new heterocycles incorporating similar structures, which were evaluated as antimicrobial agents. These compounds showed potential as antimicrobial agents based on their structural characteristics (Bondock, Rabie, Etman, & Fadda, 2008).